[4-[(9-Ethylcarbazol-3-yl)methyl]piperazin-1-yl]-(3-fluorophenyl)methanone;oxalic acid

• IUPAC Name: [4-[(9-ethylcarbazol-3-yl)methyl]piperazin-1-yl]-(3-fluorophenyl)methanone;oxalic acid
• InChI: InChI=1S/C26H26FN3O.C2H2O4/c1-2-30-24-9-4-3-8-22(24)23-16-19(10-11-25(23)30)18-28-12-14-29(15-13-28)26(31)20-6-5-7-21(27)17-20;3-1(4)2(5)6/h3-11,16-17H,2,12-15,18H2,1H3;(H,3,4)(H,5,6)
• InChI Key: XECWBEYZJHVUBP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CN3CCN(CC3)C(=O)C4=CC(=CC=C4)F)C5=CC=CC=C51.C(=O)(C(=O)O)O
• Molecular Formula: C28H28FN3O5
• Molecular Weight: 505.5 g/mol

Description

[4-[(9-Ethylcarbazol-3-yl)methyl]piperazin-1-yl]-(3-fluorophenyl)methanone;oxalic acid is a complex organic compound that combines a carbazole derivative with a piperazine ring and a fluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-[(9-Ethylcarbazol-3-yl)methyl]piperazin-1-yl]-(3-fluorophenyl)methanone typically involves multiple steps:

Formation of the Carbazole Derivative: The initial step involves the alkylation of carbazole to form 9-ethylcarbazole.

Attachment of the Piperazine Ring: The 9-ethylcarbazole is then reacted with a piperazine derivative under controlled conditions to form the intermediate compound.

Introduction of the Fluorophenyl Group: The intermediate is further reacted with a fluorophenyl ketone to form the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to increase yield and purity. This can include the use of catalysts, high-pressure reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the carbazole and piperazine moieties.

Reduction: Reduction reactions can occur at the ketone group, converting it to an alcohol.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like halogens and nitrating agents.

Major Products

Oxidation: Products include oxidized derivatives of the carbazole and piperazine rings.

Reduction: The major product is the corresponding alcohol.

Substitution: Substituted fluorophenyl derivatives are formed.

Scientific Research Applications

Chemistry

Catalysis: The compound can act as a ligand in catalytic reactions.

Organic Synthesis: It is used as an intermediate in the synthesis of more complex molecules.

Biology

Pharmacology: The compound has potential as a pharmacophore in drug design, particularly for targeting neurological receptors.

Biochemistry: It can be used in the study of enzyme interactions and protein binding.

Medicine

Therapeutics: Research is ongoing into its potential use in treating neurological disorders and cancers.

Diagnostics: The compound can be used in imaging techniques due to its fluorescent properties.

Industry

Materials Science: It is used in the development of organic semiconductors and light-emitting diodes (LEDs).

Chemical Engineering: The compound is studied for its potential in creating new polymers and materials with unique properties.

Mechanism of Action

The mechanism of action of [4-[(9-Ethylcarbazol-3-yl)methyl]piperazin-1-yl]-(3-fluorophenyl)methanone involves its interaction with specific molecular targets:

Neurological Receptors: The compound binds to receptors in the brain, modulating neurotransmitter activity.

Enzymatic Pathways: It can inhibit or activate enzymes involved in metabolic pathways, affecting cellular processes.

Comparison with Similar Compounds

Similar Compounds

• [4-(9-Ethyl-9H-carbazol-3-ylmethyl)-piperazin-1-yl]-pyridin-4-yl-methanone
• {4-[(9-ethyl-9H-carbazol-3-yl)methyl]piperazin-1-yl}(furan-2-yl)methanone

Uniqueness

• Structural Features : The presence of the fluorophenyl group distinguishes it from other carbazole-piperazine derivatives.
• Chemical Properties : Its unique combination of functional groups allows for diverse chemical reactivity and applications.
• Biological Activity : The compound’s specific interactions with neurological receptors and enzymes make it a promising candidate for drug development.